Cas no 1338072-37-9 (6-Iodo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 6-Iodo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1338072-37-9
• MF: C₇H₆IN₃
• MW: 259.047112941742
• CID: 3167185
• PubChem ID: 84819561
• Update Time: 2025-05-20

6-Iodo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20160365
• 1338072-37-9
• 6-Iodo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine

• Inchi： 1S/C7H6IN3/c1-5-9-10-7-3-2-6(8)4-11(5)7/h2-4H,1H3
• InChI Key： XFYBYOFRTMSISW-UHFFFAOYSA-N
• SMILES： IC1C=CC2=NN=C(C)N2C=1

Computed Properties

• Exact Mass: 258.96064Da
• Monoisotopic Mass: 258.96064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-Iodo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine

Comprehensive Overview of 6-Iodo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1338072-37-9)

6-Iodo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1338072-37-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the [1,2,4]triazolo[4,3-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of an iodo substituent at the 6-position and a methyl group at the 3-position enhances its reactivity, making it a valuable intermediate in organic synthesis and drug discovery.

In recent years, the demand for triazolo[4,3-a]pyridine derivatives has surged, driven by their potential applications in medicinal chemistry. Researchers are particularly interested in 6-Iodo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine due to its role as a building block for designing novel kinase inhibitors and antimicrobial agents. Its CAS No. 1338072-37-9 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. The compound's stability and compatibility with cross-coupling reactions further elevate its utility in synthetic chemistry.

The synthesis of 6-Iodo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine typically involves the iodination of the parent triazolo[4,3-a]pyridine scaffold, followed by selective methylation. This process is optimized to achieve high yields and purity, which are critical for downstream applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the compound, ensuring compliance with industry standards.

One of the trending topics in the field of organic chemistry is the exploration of halogenated heterocycles for drug development. 6-Iodo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine aligns with this trend, as the iodo group facilitates further functionalization via palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings. These transformations enable the introduction of diverse pharmacophores, expanding the compound's applicability in creating targeted therapies.

From an industrial perspective, CAS No. 1338072-37-9 is often discussed in the context of scalable synthesis and cost-effective production. Manufacturers are investing in green chemistry approaches to minimize waste and improve the sustainability of producing 6-Iodo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine. This aligns with the growing emphasis on environmentally friendly practices in chemical manufacturing, a topic that resonates with both academia and industry stakeholders.

In addition to its pharmaceutical potential, 6-Iodo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine is also explored in material science. Its electron-rich structure makes it a candidate for developing organic semiconductors and luminescent materials. Researchers are investigating its optoelectronic properties, which could lead to advancements in OLED technology and other electronic applications.

The safety profile of 6-Iodo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine is another area of interest. While it is not classified as hazardous under standard regulations, proper handling and storage are recommended to maintain its integrity. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use in laboratory and industrial settings.

In summary, 6-Iodo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1338072-37-9) is a versatile compound with broad applications in drug discovery, material science, and synthetic chemistry. Its unique structure and reactivity continue to inspire innovative research, making it a focal point in modern chemical sciences.